Cas no 1124347-33-6 (Dextrorotation nimorazole phosphate ester)

• Product Name: Dextrorotation nimorazole phosphate ester
• CAS No: 1124347-33-6
• MF: C₁₁H₁₉N₄O₇P
• MW: 350.264923334122
• CID: 2601699
• PubChem ID: 25191609
• Update Time: 2025-07-09

Dextrorotation nimorazole phosphate ester Chemical and Physical Properties

Names and Identifiers

• Dextrorotation nimorazole phosphate ester
• [(2R)-1-(2-methyl-5-nitroimidazol-1-yl)-3-morpholin-4-ylpropan-2-yl] dihydrogen phosphate
• PD101119
• F85287
• AKOS040732959
• dextrorotation-nimorazole-phosphate-ester
• DA-62811
• CS-5060
• 1124347-33-6
• HY-18716

• Inchi： 1S/C11H19N4O7P/c1-9-12-6-11(15(16)17)14(9)8-10(22-23(18,19)20)7-13-2-4-21-5-3-13/h6,10H,2-5,7-8H2,1H3,(H2,18,19,20)/t10-/m1/s1
• InChI Key： CCDHHPOGWLYHAX-SNVBAGLBSA-N
• SMILES： P(=O)(O)(O)O[C@@H](CN1C(=CN=C1C)[N+](=O)[O-])CN1CCOCC1

Computed Properties

• Exact Mass: 350.09913596g/mol
• Monoisotopic Mass: 350.09913596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 143

Dextrorotation nimorazole phosphate ester Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Dextrorotation nimorazole phosphate ester

Comprehensive Overview of Dextrorotation Nimorazole Phosphate Ester (CAS No. 1124347-33-6): Properties, Applications, and Research Insights

The compound Dextrorotation Nimorazole Phosphate Ester (CAS No. 1124347-33-6) is a chemically modified derivative of nimorazole, a well-known nitroimidazole-class compound. This esterified form exhibits unique dextrorotatory optical activity, which distinguishes it from other stereoisomers. The introduction of a phosphate ester group enhances its solubility and bioavailability, making it a subject of interest in pharmaceutical and biochemical research. Recent studies highlight its potential in targeted drug delivery systems, particularly in hypoxia-selective therapies, a trending topic in oncology research.

In the context of current scientific trends, Dextrorotation Nimorazole Phosphate Ester aligns with the growing demand for chiral pharmaceuticals and prodrug strategies. Researchers are actively investigating its mechanism of action, especially its role in modulating oxidative stress pathways. This aligns with frequent search queries such as "chiral drug efficacy" and "phosphate ester prodrugs." The compound's stereospecificity is particularly relevant, as enantiopure drugs often exhibit reduced side effects—a key concern in modern drug development.

From a synthetic chemistry perspective, the preparation of CAS No. 1124347-33-6 involves stereoselective phosphorylation under controlled conditions. Analytical techniques like HPLC chiral separation and X-ray crystallography are critical for verifying its dextrorotatory configuration. These methodologies resonate with frequently searched terms such as "enantiomer characterization techniques" and "chiral HPLC methods," reflecting the compound's technical relevance. Its stability profile under physiological pH conditions has also been a focus, addressing common user questions about "prodrug hydrolysis kinetics."

The biomedical applications of Dextrorotation Nimorazole Phosphate Ester extend beyond its parent molecule's traditional uses. Recent patent filings emphasize its utility in hypoxia-activated chemotherapy, a hot topic in cancer research due to the search for "tumor-selective therapeutics." Additionally, its potential as a radiosensitizer has garnered attention in radiation oncology forums, where users frequently inquire about "novel radiosensitizing agents." These applications are supported by preclinical data showing enhanced tumor penetration compared to non-esterified analogs.

Quality control and regulatory aspects of CAS No. 1124347-33-6 are equally important. The compound requires stringent chiral purity testing (≥98% ee), a specification often queried by quality assurance professionals. Stability studies indicate optimal storage at -20°C under inert atmosphere, addressing practical questions like "storage conditions for labile esters." These details are crucial for laboratories working with stereochemically complex APIs, another trending search term in pharmaceutical manufacturing circles.

In conclusion, Dextrorotation Nimorazole Phosphate Ester represents a convergence of cutting-edge pharmaceutical chemistry and unmet clinical needs. Its development reflects broader industry shifts toward stereoselective synthesis and targeted drug delivery—topics dominating scientific literature and search engine trends. Future research directions may explore its combination with immunotherapy agents, a rapidly growing area of interest evidenced by rising searches for "small molecule immunomodulators." As such, this compound exemplifies how structural modifications can unlock new therapeutic possibilities while addressing contemporary challenges in drug design.